Cas no 2694734-26-2 (2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride)

• Product Name: 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride
• CAS No: 2694734-26-2
• MF: C₈H₈BrClF₃N
• MW: 290.508030891418
• MDL: MFCD34475545
• CID: 5328656
• PubChem ID: 165950701
• Update Time: 2025-05-19

2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5139702590
• 2-bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride
• 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride

• MDL： MFCD34475545
• Inchi： 1S/C8H7BrF3N.ClH/c1-4-2-5(8(10,11)12)3-6(13)7(4)9;/h2-3H,13H2,1H3;1H
• InChI Key： ZDYOVKZBDLJJPN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=CC=1C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride

Introduction to 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride (CAS No. 2694734-26-2)

2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2694734-26-2, belongs to the class of aniline derivatives, which are widely studied for their potential biological activities. The presence of bromine, methyl, and trifluoromethyl substituents in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride consists of a benzene ring substituted with a bromine atom at the 2-position, a methyl group at the 3-position, and a trifluoromethyl group at the 5-position. Additionally, the compound is hydrochlorided, meaning it is salted with hydrochloric acid, which enhances its solubility and stability. These structural features contribute to its reactivity and make it a versatile building block in organic synthesis.

In recent years, there has been growing interest in aniline derivatives due to their diverse biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of substituents in 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride makes it particularly interesting for researchers looking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The bromine atom, for instance, can be easily displaced by nucleophiles, allowing for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl systems found in many pharmaceuticals.

The trifluoromethyl group is another key feature that influences the reactivity and biological activity of 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride. Trifluoromethyl groups are known to enhance the metabolic stability and binding affinity of drug candidates. They can also influence the lipophilicity of molecules, making them more suitable for oral administration. These characteristics have led to the incorporation of trifluoromethyl groups in numerous approved drugs.

Recent studies have highlighted the potential of 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. Researchers have found that aniline derivatives can effectively inhibit kinase activity by binding to their active sites. The structural motifs present in 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride make it a promising candidate for designing kinase inhibitors with improved efficacy and selectivity.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics with novel mechanisms of action. Aniline derivatives have been explored as potential antimicrobial compounds due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The unique substituents in 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride may contribute to its ability to interact with bacterial targets effectively.

The synthesis of 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride involves several well-established organic reactions. The starting material typically undergoes bromination followed by alkylation and finally trifluoromethylation. Each step requires careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently.

In terms of applications, 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride is primarily used as an intermediate in pharmaceutical research and development. It serves as a key building block for synthesizing more complex molecules with potential therapeutic applications. Researchers often modify its structure further through additional functionalization to tailor its properties for specific applications.

The compound's stability under various conditions makes it suitable for long-term storage and transportation. However, like many organic compounds, it should be handled with appropriate precautions to ensure safety. Proper storage conditions, such as keeping it away from moisture and light, are essential to maintain its integrity.

The future prospects of 2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride look promising as more research unfolds. With advancements in synthetic chemistry and computational methods, scientists are better equipped to design and optimize molecules like this one for various applications. Collaborative efforts between academia and industry will likely accelerate the discovery of new drugs derived from this compound.

In conclusion,2-Bromo-3-methyl-5-(trifluoromethyl)aniline hydrochloride (CAS No. 2694734-26-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for aniline derivatives,this compound will undoubtedly play a crucial role in the development of next-generation therapeutics.